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Compound of Interest

Compound Name: 1-Oxaspiro[2.5]octane

Cat. No.: B086694 Get Quote

Technical Guide on the Safe Handling of 1-
Oxaspiro[2.5]octane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and recommended safety

precautions for handling 1-Oxaspiro[2.5]octane (CAS No. 185-70-6). The information is

compiled from publicly available safety data sheets and chemical databases. It is intended to

inform laboratory personnel of the potential risks and to provide guidance on safe handling

practices.

Hazard Identification and Classification
1-Oxaspiro[2.5]octane is classified as a flammable liquid and an irritant. The primary hazards

are associated with its flammability and its potential to cause skin, eye, and respiratory

irritation.[1] While specific toxicity data for the parent compound is limited, data for related

compounds, such as 1-Oxaspiro[2.5]octane-2-carbonitrile, indicate more severe hazards

including toxicity if swallowed and serious eye damage.[2]

GHS Classification[1]
Flammable liquids: Category 3

Skin corrosion/irritation: Category 2
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Serious eye damage/eye irritation: Category 2A

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3

Hazard Statements[1]
H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Oxaspiro[2.5]octane is provided

in the table below. This data is essential for understanding its behavior under various laboratory

conditions.

Property Value Source

Molecular Formula C₇H₁₂O PubChem

Molecular Weight 112.17 g/mol PubChem[1]

Physical State Liquid at room temperature Solubility of Things[3]

Appearance Colorless liquid Solubility of Things[3]

Density 0.9967 g/cm³ Solubility of Things[3]

Boiling Point
Not explicitly stated for the

parent compound.

Solubility

Soluble in polar solvents like

ethanol and acetone; limited

solubility in nonpolar solvents

like hexane.

Solubility of Things[3]
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Experimental Protocols for Safe Handling
Detailed experimental protocols for the safety assessment of 1-Oxaspiro[2.5]octane are not

publicly available. However, based on its classification as a flammable liquid and irritant, the

following standard laboratory procedures should be implemented.

General Handling Precautions
Ventilation: All work with 1-Oxaspiro[2.5]octane should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2][4]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources.[2] Use non-sparking tools and explosion-proof equipment where necessary.

[2]

Static Discharge: Implement proper grounding procedures to avoid the buildup of static

electricity.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.

[2]

Respiratory Protection: If working outside of a fume hood or in case of inadequate

ventilation, a NIOSH-approved respirator is required.[2]

Hygiene: Wash hands thoroughly after handling.[4][5] Do not eat, drink, or smoke in the

laboratory.[2]

Spill and Emergency Procedures
Spill Containment: In the event of a spill, evacuate unnecessary personnel from the area.[2]

For small spills, absorb with an inert dry material and place in an appropriate chemical waste

container. For large spills, dike the area to prevent spreading.[2]
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Fire Extinguishing: Use alcohol-resistant foam, carbon dioxide, or dry chemical

extinguishers.[2] Do not use a direct water jet.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4][5]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong acids and oxidizing agents.[2][4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.[4]

Visualized Workflows and Relationships
The following diagrams illustrate the logical relationships in hazard assessment and control for

chemicals like 1-Oxaspiro[2.5]octane.
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Caption: Hazard assessment and control workflow for laboratory chemicals.
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Caption: General experimental workflow for using 1-Oxaspiro[2.5]octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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